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Compound of Interest

Compound Name: 6-Hydroxyflavone

Cat. No.: B191506 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. Adherence to proper chemical handling and disposal protocols is a

critical component of this responsibility. This guide provides essential, step-by-step procedures

for the safe disposal of 6-Hydroxyflavone, a flavone compound noted for its anti-inflammatory

properties and its role as a noncompetitive inhibitor of cytochrome P450 2C9.

6-Hydroxyflavone is classified with specific health hazards, making its proper disposal crucial

to prevent harm to personnel and the environment. It is known to cause skin irritation, serious

eye irritation, and may cause respiratory irritation.[1][2] Therefore, all handling and disposal

procedures must be conducted with appropriate personal protective equipment (PPE).

Immediate Safety and Handling
Before beginning any disposal process, ensure you are wearing the appropriate personal

protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab

coat.[3] All handling should be performed in a well-ventilated area, preferably within a chemical

fume hood, to avoid the formation and inhalation of dust.[1][3]

Summary of Hazard Data
To underscore the importance of careful handling, the following table summarizes the key

hazard information for 6-Hydroxyflavone.
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Hazard Classification GHS Code Description

Skin Irritation H315 Causes skin irritation[1][2][4]

Eye Irritation H319
Causes serious eye irritation[1]

[2][4]

Specific Target Organ Toxicity H335
May cause respiratory

irritation[1][2][4]

Step-by-Step Disposal Protocol
The proper disposal of 6-Hydroxyflavone and its containers must be carried out in accordance

with local, regional, and national hazardous waste regulations.[3] The following steps provide a

general guideline:

Collection of Waste:

Collect waste 6-Hydroxyflavone, including any contaminated materials (e.g., weighing

paper, pipette tips), in a designated and clearly labeled hazardous waste container.[1]

The container must be suitable for solid chemical waste, sealable, and made of a material

compatible with the chemical.[1]

Handling Spills:

In the event of a spill, prevent further leakage if it is safe to do so.[1]

Avoid generating dust.[3]

Carefully sweep or shovel the spilled solid material into a suitable container for disposal.[3]

Wash the contaminated area with soap and water, and collect the cleaning water for

disposal as hazardous waste.[2]

Disposal of Empty Containers:

Do not reuse empty containers.
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Containers can be triple-rinsed with an appropriate solvent. The rinsate should be

collected and treated as hazardous waste.

After rinsing, the container can be punctured to prevent reuse and then disposed of in a

sanitary landfill or offered for recycling, depending on local regulations.[1]

For combustible packaging materials, controlled incineration with flue gas scrubbing may

be an option.[1]

Final Disposal:

Arrange for the collection and disposal of the hazardous waste container by a licensed

chemical waste disposal service.

Crucially, do not discharge 6-Hydroxyflavone or its solutions into drains or sewer

systems.[1][3] This is to prevent environmental contamination.

Disposal Workflow
The following diagram illustrates the logical flow of the disposal process for 6-Hydroxyflavone.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.chemicalbook.com/msds/6-hydroxyflavone.pdf
https://www.chemicalbook.com/msds/6-hydroxyflavone.pdf
https://www.benchchem.com/product/b191506?utm_src=pdf-body
https://www.chemicalbook.com/msds/6-hydroxyflavone.pdf
https://www.fishersci.com/store/msds?partNumber=AAB2501606&productDescription=6-HYDROXYFLAVONE+98%25+5G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b191506?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b191506?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Waste Collection

Empty Container Disposal

Final Disposal

Don Personal Protective
Equipment (PPE)

Work in a Well-Ventilated Area
(Fume Hood)

Collect Solid 6-Hydroxyflavone
Waste

Place in Labeled, Sealed
Hazardous Waste Container

Collect Contaminated
Materials

Clean Spills & Collect
Residue

Transfer to Licensed
Waste Disposal Service

Do NOT Dispose
Down the Drain

Triple-Rinse Container

Collect Rinsate as
Hazardous Waste

Puncture Container
to Prevent Reuse

Dispose via Landfill
or Recycling

Click to download full resolution via product page

Caption: Workflow for the proper disposal of 6-Hydroxyflavone.

By adhering to these procedures, laboratory professionals can mitigate the risks associated

with 6-Hydroxyflavone, ensuring a safe working environment and responsible environmental

stewardship. Always consult your institution's specific safety guidelines and the most current

Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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